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Sulfameter deuterated isotope sulfameter-d4
research use

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sulfameter

Cat. No.: S544117

Chemical Information of Sulfameter-d4

The table below summarizes the basic properties of Sulfameter-d4 found in the search results [1].

Property Description

Product Name Sulfameter-d4

Synonyms 4-Amino-N-(5-methoxy-2-pyrimidinyl)benzenesulfonamide-d4; 5-
Methoxysulfadazine-d4; AHR-857-d4; Bayrena-d4; etc.

Molecular C11H12N403S
Formula

Form Solid

Color Yellow

Melting Point 205-207 °C
Solubility Slightly soluble in DMSO; Slightly soluble in Methanol (with sonication)

Storage Refrigerator
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Limitations and Next Steps for Your Research

The search results lack the specific experimental data and application protocols needed for a comprehensive

guide. To proceed with your research, I suggest the following steps:

e Consult Supplier Documentation: The suppliers listed for Sulfameter-d4, such as Santa Cruz
Biotechnology Inc. and Chemsky International Co., Ltd. [1], are likely to provide more detailed
technical data sheets, certificates of analysis, and recommended handling procedures. Contacting
them directly is highly recommended.

¢ Broaden Literature Search: Search for scientific literature using Sulfameter-d4 and its synonyms
on specialized platforms like Google Scholar, PubMed, or SciFinder. Focus on its use as an internal
standard in Liquid Chromatography-Mass Spectrometry (LC-MS) for antibiotic residue analysis.

¢ Review General Protocols: While not specific to Sulfameter-d4, research on related sulfonamide
antibiotics often involves sample preparation from complex matrices like manure, soil, or water,
followed by extraction, purification (e.g., solid-phase extraction), and analysis via LC-MS/MS [2]. You
may adapt these general methodologies.

Conceptual Workflow for Using an Isotopic Standard

While specific protocols for Sulfameter-d4 are unavailable, the following diagram illustrates a general
experimental workflow for using a deuterated internal standard in quantitative bioanalysis, which is its

primary research application.

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.smolecule.com/products/s544117?utm_src=pdf-body
https://amp.chemicalbook.com/ProductChemicalPropertiesCB51873428_EN.htm
https://www.smolecule.com/products/s544117?utm_src=pdf-body
https://www.smolecule.com/products/s544117?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11004222/
https://www.smolecule.com/products/s544117?utm_src=pdf-body
https://www.smolecule.com/products/s544117?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

(Start: Sample PreparatiorD

:

1. Standard Addition
» Spike known amount of
* Yy

Sulfameter-d4 into sample
Corrects for loss & variabilit

'

2. Sample Processing
* Homogenization
* Extraction (e.g., with solvents)

* Purification (e.g., SPE)

'

3. Instrumental Analysis }

* LC-MS/MS Analysis
» Separation by chromatography
» Detection by mass spectrometry

:

4. Quantification
» Compare peak area ratio of

analyte (Sulfameter) to
internal standard (Sulfameter-d4)

End: Data Reporting

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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